Cas no 712-24-3 (3-Nitroaniline-4-sulfonic Acid)

3-Nitroaniline-4-sulfonic Acid Properties

Names and Identifiers

• 3-Nitroaniline-4-sulfonic Acid
• 4-amino-2-nitrobenzenesulfonic acid
• Benzenesulfonic acid, 4-amino-2-nitro-
• 1-Amino-3-nitrobenzene-4-sulfonic acid
• 2-Nitrosulphanilic acid
• NSC37402
• VZ27147
• FCH1322672
• Benzenesulfonic acid,4-amino-2-nitro-
• TL8005006
• A0373
• NS00037176
• NSC 37402
• CS-0455127
• 1-AMINO-3-NITROBENZENE-4-SULPHONIC ACID
• UNII-86V4WYA72Q
• BENZENESULPHONIC ACID, 4-AMINO-2-NITRO-
• DTXSID4061046
• 2-NITROSULFANILIC ACID
• A837121
• D88255
• SCHEMBL1366317
• 86V4WYA72Q
• 712-24-3
• MFCD00059185
• EINECS 211-920-9
• FT-0632866
• NSC-37402
• 4-Amino-2-nitrobenzenesulfonicAcid
• 4-AMINO-2-NITROBENZENESULPHONIC ACID
• DB-055508
• ZNMGCJDUZADKPW-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00059185
• InChIKey： ZNMGCJDUZADKPW-UHFFFAOYSA-N
• Inchi： 1S/C6H6N2O5S/c7-4-1-2-6(14(11,12)13)5(3-4)8(9)10/h1-3H,7H2,(H,11,12,13)
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[N+](=O)[O-])N([H])[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 218.00000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 217.999742
• Heavy Atom Count: 14
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 135

Experimental Properties

• LogP: 2.60890
• PSA: 134.59000
• Refractive Index: 1.662
• Color/Form: Orange powder or solid
• Solubility: Not determined.
• Density: 1.7±0.1 g/cm3

3-Nitroaniline-4-sulfonic Acid Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

3-Nitroaniline-4-sulfonic Acid Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides